N-(2,6-dichlorophenyl)-2,3,5-triiodobenzamide

• IUPAC Name: N-(2,6-dichlorophenyl)-2,3,5-triiodobenzamide
• InChI: InChI=1S/C13H6Cl2I3NO/c14-8-2-1-3-9(15)12(8)19-13(20)7-4-6(16)5-10(17)11(7)18/h1-5H,(H,19,20)
• InChI Key: LNPOMTCNEQNKIG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)NC(=O)C2=C(C(=CC(=C2)I)I)I)Cl
• Molecular Formula: C13H6Cl2I3NO
• Molecular Weight: 643.81 g/mol

Description

N-(2,6-dichlorophenyl)-2,3,5-triiodobenzamide (DITPA) is a synthetic thyroid hormone analog that has been extensively studied for its potential therapeutic applications in various medical conditions. DITPA has been shown to have a unique mechanism of action, which makes it a promising candidate for further research and development.

Mechanism of Action

N-(2,6-dichlorophenyl)-2,3,5-triiodobenzamide is a thyroid hormone analog that binds to the thyroid hormone receptor beta (TRβ) with high affinity. Unlike natural thyroid hormones, N-(2,6-dichlorophenyl)-2,3,5-triiodobenzamide selectively activates the TRβ receptor and does not affect the thyroid-stimulating hormone (TSH) feedback loop. This unique mechanism of action makes N-(2,6-dichlorophenyl)-2,3,5-triiodobenzamide a promising candidate for further research and development.
Biochemical and Physiological Effects:
N-(2,6-dichlorophenyl)-2,3,5-triiodobenzamide has been shown to have a number of biochemical and physiological effects. In animal studies, N-(2,6-dichlorophenyl)-2,3,5-triiodobenzamide has been shown to increase cardiac contractility, reduce body weight and blood glucose levels, and improve insulin sensitivity. N-(2,6-dichlorophenyl)-2,3,5-triiodobenzamide has also been shown to increase the expression of genes involved in lipid metabolism and energy expenditure.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,6-dichlorophenyl)-2,3,5-triiodobenzamide for lab experiments is its unique mechanism of action, which makes it a promising candidate for further research and development. However, one of the limitations of N-(2,6-dichlorophenyl)-2,3,5-triiodobenzamide is that it has a short half-life in vivo, which may limit its therapeutic potential.

Future Directions

There are several future directions for research on N-(2,6-dichlorophenyl)-2,3,5-triiodobenzamide. One area of research is to further investigate its potential therapeutic applications in various medical conditions such as heart failure, obesity, and diabetes. Another area of research is to develop new analogs of N-(2,6-dichlorophenyl)-2,3,5-triiodobenzamide with improved pharmacokinetic properties and therapeutic potential. Additionally, further studies are needed to understand the molecular mechanisms underlying the biochemical and physiological effects of N-(2,6-dichlorophenyl)-2,3,5-triiodobenzamide.

Synthesis Methods

The synthesis of N-(2,6-dichlorophenyl)-2,3,5-triiodobenzamide involves the reaction of 2,6-dichloroaniline with 2,3,5-triiodobenzoic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The resulting product is purified by recrystallization to obtain pure N-(2,6-dichlorophenyl)-2,3,5-triiodobenzamide.

Scientific Research Applications

N-(2,6-dichlorophenyl)-2,3,5-triiodobenzamide has been studied for its potential therapeutic applications in various medical conditions such as heart failure, obesity, and diabetes. In animal studies, N-(2,6-dichlorophenyl)-2,3,5-triiodobenzamide has been shown to improve cardiac function and reduce body weight and blood glucose levels.